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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the key physical properties of

glutaric anhydride, a versatile intermediate compound with significant applications in the

pharmaceutical and polymer industries. This document summarizes essential quantitative data,

outlines detailed experimental protocols for property determination, and presents a logical

workflow for these experimental procedures.

Core Physical Properties of Glutaric Anhydride
Glutaric anhydride, with the chemical formula C₅H₆O₃, is a cyclic dicarboxylic anhydride.[1] It

typically appears as a white to off-white crystalline powder or crystals.[1][2] Understanding its

physical properties is crucial for its application in synthesis, formulation, and material science.

Quantitative Data Summary
The following table summarizes the key physical properties of glutaric anhydride, compiled

from various sources.
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Physical Property Value Conditions

Melting Point 50-57 °C -

50-55 °C lit.[1][2][3][4]

53-57 °C [5]

52-57 °C [6][7]

46-57 °C [8]

56 °C [9]

52-56 °C [10][11]

55 °C [12]

Boiling Point 290.5 °C 1013 hPa[5]

291 °C -[6]

290 °C -[8]

287 °C -[9]

150 °C 10 mmHg[1][2][3][4][13]

Density 1.411 g/cm³ -[1][6]

1.24 g/cm³ 60 °C[5]

1.429 g/cm³ -[8]

1.240 g/mL -[9]

Vapor Pressure 0.05 hPa 50 °C[1][5]

0.00255 mmHg 25 °C[2]

Solubility

Soluble in Chloroform, Ethyl

Acetate, Ether, dimethyl

sulfoxide, and methanol.[1][2]

[6] It hydrolyzes in water.[2]

-
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Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties such as melting and boiling points is fundamental

for compound identification and purity assessment.[14][15]

Melting Point Determination: Capillary Method
The capillary method is a common and straightforward technique for determining the melting

point of a solid.[14][16]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate in a

capillary tube. The temperature range from the first sign of melting to the complete liquefaction

of the sample is recorded as the melting point range.[14] Pure crystalline compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, while impurities can lead to a depressed and

broader melting range.[14][15]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[14]

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for grinding crystals)

Procedure:

Sample Preparation: Ensure the glutaric anhydride sample is dry and finely powdered. If

necessary, gently grind the crystals using a mortar and pestle.[16]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard
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surface to pack the sample down into the bottom. The packed sample height should be

approximately 2-3 mm.

Apparatus Setup:

Melting Point Apparatus: Place the capillary tube into the designated slot in the apparatus.

[16]

Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or a

piece of rubber tubing, ensuring the sample is aligned with the thermometer bulb. Insert

the thermometer and attached capillary into the Thiele tube containing a high-boiling point

oil (e.g., mineral oil or silicone oil).[14]

Heating and Observation:

Begin heating the apparatus. If the approximate melting point is known, the temperature

can be raised rapidly to about 15-20°C below the expected melting point.[17]

As the temperature approaches the expected melting point, reduce the heating rate to

approximately 1-2°C per minute to ensure thermal equilibrium between the sample and

the thermometer.[14]

Carefully observe the sample. Record the temperature at which the first droplet of liquid

appears (T1).

Continue heating slowly and record the temperature at which the last solid crystal melts

(T2).

Reporting: The melting point is reported as the range T1-T2.

Boiling Point Determination: Distillation and Capillary
Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[18]
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Principle: This method involves heating the liquid to its boiling point, allowing the vapor to pass

into a condenser where it cools and liquefies, and then collecting the condensed liquid

(distillate). The temperature of the vapor is measured, which remains constant during the

distillation of a pure substance.[19]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Setup: Assemble the distillation apparatus. Place the glutaric anhydride (in its

liquid state, i.e., heated above its melting point) in the distillation flask along with a few

boiling chips to ensure smooth boiling.

Heating: Begin heating the distillation flask. The liquid will start to boil, and its vapor will rise.

Temperature Measurement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm leading to the condenser. This ensures that the measured

temperature is that of the vapor in equilibrium with the boiling liquid.

Observation and Recording: As the vapor condenses and drips into the receiving flask, the

temperature reading on the thermometer should stabilize. Record this constant temperature

as the boiling point.

Principle: This method is suitable for small sample quantities. A small amount of the liquid is

heated in a test tube along with an inverted capillary tube. As the liquid is heated, the air

trapped in the capillary tube expands and escapes. Upon cooling, the liquid will be drawn into
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the capillary tube when the vapor pressure of the liquid equals the external pressure. The

temperature at which this occurs is the boiling point.[18][20]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or beaker with oil)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Place a small amount of molten glutaric anhydride into the small test

tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube

containing the liquid.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Immerse this assembly in a

heating bath.

Heating: Heat the bath gradually. A stream of bubbles will emerge from the open end of the

capillary tube as the trapped air and then the vapor of the substance escape.[20]

Observation and Cooling: Continue heating until a steady stream of bubbles is observed.

Then, remove the heat source and allow the bath to cool slowly.

Recording: The stream of bubbles will slow down and stop. The moment the liquid begins to

enter the capillary tube, record the temperature on the thermometer. This is the boiling point

of the liquid.[20]
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Logical Workflow and Visualization
The following diagrams illustrate the logical workflow for the experimental determination of the

melting and boiling points of glutaric anhydride.

Sample Preparation Capillary Loading Measurement Result

Obtain Glutaric Anhydride Sample Ensure Sample is Dry Grind to a Fine Powder Press Capillary into Sample Pack Sample to 2-3 mm Height Place in Melting Point Apparatus Heat Rapidly to ~15°C Below Expected MP Heat Slowly (1-2°C/min) Observe and Record T1 (First Droplet) Observe and Record T2 (Fully Melted) Report Melting Point as T1-T2 Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Simple Distillation (Large Volume) Micro Method (Small Volume)

Choose Method Based on Sample Volume

Assemble Distillation Apparatus

Large Volume

Place Molten Sample in Test Tube

Small Volume

Heat Molten Sample with Boiling Chips

Measure Stable Vapor Temperature

Record Constant Temperature as Boiling Point

Insert Inverted Capillary Tube

Heat in Bath Until Steady Bubbles Emerge

Cool and Observe Liquid Entering Capillary

Record Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b126334?utm_src=pdf-body-img
https://www.benchchem.com/product/b126334?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Glutaric anhydride CAS#: 108-55-4 [m.chemicalbook.com]

2. Cas 108-55-4,Glutaric anhydride | lookchem [lookchem.com]

3. 無水グルタル酸 95% | Sigma-Aldrich [sigmaaldrich.com]

4. Glutaric anhydride 95 108-55-4 [sigmaaldrich.com]

5. Glutaric anhydride CAS 108-55-4 | 820604 [merckmillipore.com]

6. Glutaric anhydride, 98% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

7. matrixscientific.com [matrixscientific.com]

8. Glutaric Anhydride [bayvillechemical.net]

9. glutaric anhydride [stenutz.eu]

10. Glutaric anhydride - TRIGON Chemie [trigon-chemie.com]

11. Glutaric anhydride (flakes) - TRIGON Chemie [trigon-chemie.com]

12. Glutaric anhydride | 108-55-4 | FG14622 | Biosynth [biosynth.com]

13. chemimpex.com [chemimpex.com]

14. chem.ucalgary.ca [chem.ucalgary.ca]

15. SSERC | Melting point determination [sserc.org.uk]

16. westlab.com [westlab.com]

17. chem.libretexts.org [chem.libretexts.org]

18. Video: Boiling Points - Concept [jove.com]

19. vernier.com [vernier.com]

20. uomus.edu.iq [uomus.edu.iq]

To cite this document: BenchChem. [Glutaric Anhydride: A Comprehensive Technical Guide
to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126334#physical-properties-of-glutaric-anhydride-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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